Cas no 2901105-74-4 (2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane)

2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane is a fluorinated aromatic compound featuring a dioxolane-protected aldehyde functionality. Its key structural attributes include a bromo and fluoro substituent, along with a trifluoromethyl group, enhancing its reactivity and utility in cross-coupling reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The dioxolane moiety provides stability, facilitating handling and storage while allowing selective deprotection under mild conditions. This compound is particularly valuable in organofluorine chemistry, where its electron-withdrawing groups enable precise functionalization of aromatic systems. Its well-defined reactivity profile makes it a versatile building block for advanced synthetic applications.
2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane structure
2901105-74-4 structure
Product Name:2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane
CAS No:2901105-74-4
MF:C10H7BrF4O2
MW:315.05899643898
CID:6796317
PubChem ID:171367229
Update Time:2025-05-24

2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane
    • 2901105-74-4
    • MFCD34776751
    • Inchi: 1S/C10H7BrF4O2/c11-6-3-5(10(13,14)15)4-7(12)8(6)9-16-1-2-17-9/h3-4,9H,1-2H2
    • InChI Key: MRIBSWBMKQYTIW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=C(C=1C1OCCO1)F

Computed Properties

  • Exact Mass: 313.95655g/mol
  • Monoisotopic Mass: 313.95655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602316-250mg
2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane; .
2901105-74-4
250mg
€355.80 2024-07-19
abcr
AB602316-1g
2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane; .
2901105-74-4
1g
€659.60 2024-07-19
abcr
AB602316-5g
2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane; .
2901105-74-4
5g
€2218.40 2024-07-19

Additional information on 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane

Research Brief on 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS: 2901105-74-4)

The compound 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS: 2901105-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug discovery.

Recent studies have highlighted the versatility of 2901105-74-4 as a key intermediate in the synthesis of complex molecules. Its bromo-fluoro-trifluoromethylphenyl moiety, combined with the 1,3-dioxolane protecting group, makes it a valuable scaffold for constructing pharmacologically active compounds. Researchers have successfully utilized this compound in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

One of the most promising applications of 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane is in the field of targeted drug delivery. Its ability to undergo selective chemical transformations under mild conditions allows for the attachment of various functional groups, enhancing the bioavailability and specificity of therapeutic agents. Recent in vitro studies have demonstrated its efficacy in improving the pharmacokinetic profiles of lead compounds, thereby reducing off-target effects.

In addition to its role in drug development, 2901105-74-4 has been investigated for its potential in diagnostic applications. The presence of fluorine atoms in its structure makes it a suitable candidate for use in positron emission tomography (PET) imaging, where it can serve as a radiolabeled tracer for detecting disease markers. Preliminary studies have shown promising results in the visualization of tumor tissues, suggesting its utility in early-stage cancer diagnosis.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl)-1,3-dioxolane. Researchers are actively exploring optimized synthetic routes to improve yield and reduce production costs. Furthermore, detailed toxicological studies are needed to fully assess its safety profile before clinical translation.

In conclusion, 2901105-74-4 represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and functional versatility make it a valuable tool for drug discovery and diagnostic development. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic and diagnostic solutions.

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